Cas no 1909313-46-7 (2-Amino-4-cyclopropyl-4-methoxybutanoic acid)

• Product Name: 2-Amino-4-cyclopropyl-4-methoxybutanoic acid
• CAS No: 1909313-46-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD29907139
• CID: 4628756
• PubChem ID: 122154867
• Update Time: 2025-05-21

2-Amino-4-cyclopropyl-4-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-cyclopropyl-4-methoxybutanoic acid
• Z2469606472
• 2-Amino-4-cyclopropyl-4-methoxybutanoic acid

• MDL： MFCD29907139
• Inchi： 1S/C8H15NO3/c1-12-7(5-2-3-5)4-6(9)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)
• InChI Key： DEJURHSAAQWQTN-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C(=O)O)N)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 168
• XLogP3: -2.3
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-4-cyclopropyl-4-methoxybutanoic acid

2-Amino-4-cyclopropyl-4-methoxybutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1909313-46-7, known as 2-Amino-4-cyclopropyl-4-methoxybutanoic Acid, is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its amino group, cyclopropyl substituent, and methoxy group attached to a butanoic acid backbone, making it a versatile molecule with potential applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of amino acids like 2-Amino-4-cyclopropyl-4-methoxybutanoic Acid in the development of novel therapeutic agents. The presence of the cyclopropyl group introduces strain into the molecule, which can enhance its bioactivity by altering its conformational flexibility. Additionally, the methoxy group contributes to the molecule's hydrophobicity, potentially improving its solubility and permeability across biological membranes.

One of the most promising applications of this compound lies in its potential as a building block for peptide synthesis. The amino group and carboxylic acid functionality make it an ideal candidate for forming peptide bonds, which are essential in constructing complex biomolecules. Researchers have explored its use in creating bioactive peptides that target specific receptors or enzymes, opening avenues for the development of personalized medicines.

In terms of synthesis, 2-Amino-4-cyclopropyl-4-methoxybutanoic Acid can be prepared through various methods, including multi-step organic reactions and enzymatic catalysis. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for studying its stereochemical effects on biological systems.

The pharmacological properties of this compound have also been extensively studied. Preclinical trials have demonstrated its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. For instance, its interaction with cyclooxygenase enzymes has shown potential in reducing inflammatory responses, making it a candidate for anti-inflammatory drug development.

Beyond its therapeutic applications, 2-Amino-4-cyclopropyl-4-methoxybutanoic Acid has found utility in materials science. Its unique structure allows it to serve as a precursor for synthesizing advanced polymers and surfactants, which are valuable in industries ranging from electronics to cosmetics.

In conclusion, 2-Amino-4-cyclopropyl-4-methoxybutanoic Acid (CAS No. 1909313-46-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features make it an invaluable tool in drug discovery, peptide synthesis, and materials science. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing scientific innovation.